5,6-dichloro-N-(2-cyclopentylpyrazol-3-yl)pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-(2-cyclopentylpyrazol-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H14Cl2N4O/c15-11-7-9(8-17-13(11)16)14(21)19-12-5-6-18-20(12)10-3-1-2-4-10/h5-8,10H,1-4H2,(H,19,21)
• InChI Key: FYCGKFTWCDAMOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC=N2)NC(=O)C3=CC(=C(N=C3)Cl)Cl
• Molecular Formula: C14H14Cl2N4O
• Molecular Weight: 325.2 g/mol

Description

5,6-dichloro-N-(2-cyclopentylpyrazol-3-yl)pyridine-3-carboxamide is a chemical compound with the empirical formula C11H12Cl2N2O. It is a solid substance and is offered by various biochemical companies for research purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C (NC1CCCC1)C2=CC (Cl)=C (Cl)N=C2. This indicates that the compound contains a carboxamide group (O=C(NH2)) attached to a pyridine ring, which is further substituted with two chlorine atoms and a cyclopentylpyrazol group.

Physical And Chemical Properties Analysis

This compound is a solid. Its molecular weight is 259.13. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the search results.

Safety and Hazards

This compound is classified as combustible and acutely toxic. It’s categorized under hazard class 6.1C, indicating that it’s a toxic compound or a compound causing chronic effects. Proper safety measures should be taken while handling this compound.